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Introduction

Pelagiomicins are a class of phenazine antibiotics produced by the marine bacterium
Pelagiobacter variabilis.[1][2] These compounds have demonstrated activity against both
Gram-positive and Gram-negative bacteria.[1][2][3] This application note provides a detailed
protocol for determining the in vitro antibacterial spectrum of Pelagiomicin B, a member of this
antibiotic family. The primary method described is the broth microdilution assay to determine
the Minimum Inhibitory Concentration (MIC), a key quantitative measure of antibacterial
efficacy.

Principle

The antibacterial spectrum of a compound is determined by assessing its ability to inhibit the
growth of a wide range of bacteria.[3] The Minimum Inhibitory Concentration (MIC) is the lowest
concentration of an antimicrobial agent that prevents the visible growth of a microorganism in
vitro.[2] This is a fundamental measurement in the evaluation of new antimicrobial agents. The
broth microdilution method is a standard and widely used technique for determining the MIC of
an antimicrobial agent against various bacterial strains.[4]
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The following table is a template for presenting the Minimum Inhibitory Concentration (MIC)

data for Pelagiomicin B against a panel of representative bacterial strains. Researchers

should populate this table with their experimentally determined values.

Bacterial Strain

Gram Stain

Pelagiomicin B MIC
ATCC Number

(ng/mL)
Staphylococcus N
Gram-positive 29213
aureus
Enterococcus faecalis ~ Gram-positive 29212
Streptococcus .
) Gram-positive 49619
pneumoniae
Bacillus subtilis Gram-positive 6633
Escherichia coli Gram-negative 25922
Pseudomonas )
] Gram-negative 27853
aeruginosa
Klebsiella )
) Gram-negative 13883
pneumoniae
Salmonella enterica Gram-negative 14028

Experimental Protocols

Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC) Determination

This protocol outlines the steps for determining the MIC of Pelagiomicin B using the broth

microdilution method in 96-well microtiter plates.

Materials:

e Pelagiomicin B

o Sterile 96-well microtiter plates
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» Cation-adjusted Mueller-Hinton Broth (CAMHB)
e Bacterial strains (e.g., from ATCC)

 Sterile saline (0.85% NaCl)

e Spectrophotometer

» Pipettes and sterile tips

¢ Incubator (35°C + 2°C)

Procedure:

o Preparation of Pelagiomicin B Stock Solution:

o Dissolve Pelagiomicin B in a suitable solvent (e.g., DMSO) to create a high-concentration
stock solution (e.g., 1280 pug/mL).

o Further dilute the stock solution in CAMHB to create a starting concentration for the serial
dilutions.

» Preparation of Bacterial Inoculum:

o From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test
bacterium.

o Suspend the colonies in sterile saline.

o Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard
(approximately 1-2 x 108 CFU/mL).

o Dilute the adjusted bacterial suspension in CAMHB to achieve a final concentration of
approximately 5 x 10> CFU/mL in the test wells.

o Serial Dilution in Microtiter Plate:

o Add 100 pL of sterile CAMHB to wells 2 through 12 of a 96-well plate.
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o Add 200 pL of the starting concentration of Pelagiomicin B (e.g., 128 pg/mL in CAMHB)
to well 1.

o Perform a 2-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing, and
then transferring 100 uL from well 2 to well 3, and so on, down to well 10. Discard 100 pL
from well 10.

o Well 11 will serve as the growth control (no antibiotic).

o Well 12 will serve as the sterility control (no bacteria).

¢ |noculation:

o Add 10 pL of the prepared bacterial inoculum to wells 1 through 11. Do not inoculate well
12.

* Incubation:

o Cover the plate and incubate at 35°C + 2°C for 16-20 hours in ambient air.
e Reading the Results:

o After incubation, visually inspect the wells for turbidity.

o The MIC is the lowest concentration of Pelagiomicin B at which there is no visible growth
(i.e., the first clear well).

o The growth control (well 11) should show turbidity, and the sterility control (well 12) should
remain clear.

Visualizations
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Experimental Workflow for MIC Determination
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Caption: Workflow for MIC determination.
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Generalized Mechanism of Action of Phenazine Antibiotics
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Caption: Mechanism of phenazine antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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